Cas no 1501167-27-6 (3-(Trifluoromethyl)piperidine-1-carbonyl chloride)

• Product Name: 3-(Trifluoromethyl)piperidine-1-carbonyl chloride
• CAS No: 1501167-27-6
• MF: C₇H₉ClF₃NO
• MW: 215.60067152977
• CID: 5744367
• PubChem ID: 79887080
• Update Time: 2025-06-11

3-(Trifluoromethyl)piperidine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(TRIFLUOROMETHYL)PIPERIDINE-1-CARBONYL CHLORIDE
• AKOS018446439
• 3-(TRIFLUOROMETHYL)PIPERIDINE-1-CARBONYLCHLORIDE
• 1501167-27-6
• EN300-1612501
• 1-Piperidinecarbonyl chloride, 3-(trifluoromethyl)-
• 3-(Trifluoromethyl)piperidine-1-carbonyl chloride

• Inchi： 1S/C7H9ClF3NO/c8-6(13)12-3-1-2-5(4-12)7(9,10)11/h5H,1-4H2
• InChI Key： ZDJQEVHMNMHBKB-UHFFFAOYSA-N
• SMILES： ClC(N1CCCC(C(F)(F)F)C1)=O

Computed Properties

• Exact Mass: 215.0324761g/mol
• Monoisotopic Mass: 215.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Boiling Point: 235.4±35.0 °C(Predicted)
• pka: -3.35±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(Trifluoromethyl)piperidine-1-carbonyl chloride

Comprehensive Overview of 3-(Trifluoromethyl)piperidine-1-carbonyl chloride (CAS No. 1501167-27-6)

3-(Trifluoromethyl)piperidine-1-carbonyl chloride (CAS No. 1501167-27-6) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of piperidine derivatives, which are pivotal in the development of bioactive molecules. The presence of a trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Researchers often search for "piperidine carbonyl chloride applications" or "trifluoromethyl piperidine synthesis" to explore its potential in modern chemistry.

The compound's molecular structure features a reactive carbonyl chloride moiety, which facilitates its use in amide bond formation and other coupling reactions. This property aligns with the growing interest in "click chemistry" and "green synthesis" trends, where efficiency and sustainability are prioritized. Its CAS No. 1501167-27-6 is frequently queried in databases like SciFinder and Reaxys, underscoring its relevance in academic and industrial settings. Keywords such as "piperidine-1-carbonyl chloride uses" and "CF3-piperidine derivatives" reflect its interdisciplinary applications.

In recent years, the demand for fluorinated compounds like 3-(Trifluoromethyl)piperidine-1-carbonyl chloride has surged due to their unique physicochemical properties. Fluorination is a hot topic in medicinal chemistry, as evidenced by searches for "fluorine in drug design" and "trifluoromethyl group benefits." This compound's versatility extends to material science, where it serves as a building block for advanced polymers and coatings. Its stability under various conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry.

From a synthetic perspective, 3-(Trifluoromethyl)piperidine-1-carbonyl chloride is often employed in the preparation of protease inhibitors and kinase modulators, addressing the need for targeted therapies in oncology and neurology. Queries like "piperidine-based drug candidates" or "carbonyl chloride reactivity" highlight its role in cutting-edge research. The compound's compatibility with automated synthesis platforms further aligns with the "AI-driven drug discovery" trend, a rapidly growing area of interest.

Quality control and analytical characterization of CAS No. 1501167-27-6 are critical for ensuring reproducibility in research. Techniques such as NMR spectroscopy and HPLC-MS are commonly used to verify its purity, as indicated by searches for "piperidine derivative analysis." Suppliers and manufacturers often emphasize its storage conditions (e.g., anhydrous environments) to maintain its reactivity, a detail frequently sought under "carbonyl chloride handling."

In summary, 3-(Trifluoromethyl)piperidine-1-carbonyl chloride (CAS No. 1501167-27-6) is a multifaceted compound bridging gaps between organic synthesis, drug development, and material science. Its alignment with trends like "sustainable chemistry" and "precision medicine" ensures its continued relevance. As research evolves, this compound will likely remain a cornerstone in the quest for innovative solutions across scientific disciplines.